Cas no 2227642-24-0 (rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol)

• Product name: rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol
• CAS No: 2227642-24-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6122646
• PubChem ID: 165601033

rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol
• 2227642-24-0
• EN300-1635596

• Inchi： 1S/C8H15NO/c1-6(2)3-7-4-9-5-8(7)10/h7-10H,1,3-5H2,2H3/t7-,8-/m1/s1
• InChI Key： PKFFESSHAOCWMQ-HTQZYQBOSA-N
• SMILES： O[C@@H]1CNC[C@H]1CC(=C)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2227642-24-0)

The compound rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol (CAS No. 2227642-24-0) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structural features, including a pyrrolidin-3-ol core and a 2-methylprop-2-en-1-yl substituent, make it a valuable intermediate for the development of bioactive molecules. Researchers are particularly interested in its stereochemistry, as the (3R,4S) configuration can influence binding affinity and pharmacokinetic properties in drug design.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol has surged due to advancements in asymmetric synthesis and targeted drug discovery. This compound is often explored in the context of central nervous system (CNS) therapeutics, as pyrrolidine derivatives are known to modulate neurotransmitter systems. Its hydroxyl group and alkene functionality provide versatile handles for further chemical modifications, enabling the creation of libraries for high-throughput screening.

From a synthetic perspective, CAS No. 2227642-24-0 is frequently discussed in academic publications focusing on stereoselective catalysis and green chemistry. Researchers are optimizing routes to produce this compound with high enantiomeric purity, as impurities can significantly impact downstream applications. Sustainable methods, such as biocatalysis or flow chemistry, are being tested to reduce waste and improve yield—a topic aligned with the pharmaceutical industry's push toward environmentally friendly manufacturing.

The versatility of rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol extends to material science, where its rigid pyrrolidine scaffold is investigated for designing molecularly imprinted polymers (MIPs). These polymers are used in sensors and separation technologies, highlighting the compound's cross-disciplinary relevance. Additionally, its lipophilic and hydrogen-bonding properties make it a candidate for studying membrane permeability in drug delivery systems.

For those searching "pyrrolidine derivatives in drug discovery" or "chiral synthesis techniques 2024," this compound exemplifies modern trends in medicinal chemistry. Its CAS No. 2227642-24-0 is often cited in patents related to neurological disorders and anti-inflammatory agents, reflecting its potential therapeutic applications. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common query among quality control professionals.

In summary, rac-(3R,4S)-4-(2-methylprop-2-en-1-yl)pyrrolidin-3-ol represents a nexus of innovation in synthetic and applied chemistry. Its multifaceted utility—from drug development to advanced materials—ensures its continued prominence in scientific discourse. As research progresses, this compound may unlock new pathways for addressing unmet medical needs while adhering to sustainable practices.